3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine

• IUPAC Name: 3-(3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C12H15NO/c1-14-10-4-2-3-9(5-10)11-6-12(13,7-11)8-11/h2-5H,6-8,13H2,1H3
• InChI Key: WICGZHJDDXBHTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C23CC(C2)(C3)N
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

“3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine” is a compound that contains a bridged bicyclic carbon skeleton. This structure is desirable for medicinal chemistry due to its well-defined, rigid framework which allows for the appending of substituents while retaining the pharmacological benefits of being aliphatic.

Synthesis Analysis

The synthesis of this compound involves the conversion of the readily available bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry. This is the first reported method to convert the bicyclo[1.1.1]pentane skeleton to the bicyclo[3.1.1]heptane skeleton.

Molecular Structure Analysis

The molecular structure of “3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine” consists of a bicyclo[1.1.1]pentane core with a methoxyphenyl group attached to it. The bicyclo[1.1.1]pentane core is a highly strained molecule, which makes it a valuable building block in medicinal chemistry.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the conversion of the bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry. Hydrolysis of the imine products gives complex, sp3-rich primary amine building blocks.

Future Directions

The future directions in the research of “3-(3-Methoxyphenyl)bicyclo[1.1.1]pentan-1-amine” could involve the development of novel synthetic approaches to substituted bicyclo[1.1.1]pentanes and their analogues. Additionally, the use of the bicyclo[1.1.1]pentane motif as a bioisostere in drug discovery is expected to continue due to its unique structural features and physicochemical profiles.